Cas no 1784357-78-3 (2-(1,1-Difluoroethyl)-1,3-thiazole-4-carbaldehyde)

2-(1,1-Difluoroethyl)-1,3-thiazole-4-carbaldehyde structure
1784357-78-3 structure
Product Name:2-(1,1-Difluoroethyl)-1,3-thiazole-4-carbaldehyde
CAS No:1784357-78-3
MF:C6H5F2NOS
MW:177.171807050705
CID:5462896
Update Time:2023-08-28

2-(1,1-Difluoroethyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
    • Z3243595296
    • 2-(1,1-Difluoroethyl)-1,3-thiazole-4-carbaldehyde
    • Inchi: 1S/C6H5F2NOS/c1-6(7,8)5-9-4(2-10)3-11-5/h2-3H,1H3
    • InChI Key: QYUPEHAELUHFRF-UHFFFAOYSA-N
    • SMILES: S1C=C(C=O)N=C1C(C)(F)F

Computed Properties

  • Exact Mass: 177.00599128 g/mol
  • Monoisotopic Mass: 177.00599128 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 177.17
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.2

2-(1,1-Difluoroethyl)-1,3-thiazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6817286-0.05g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95.0%
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$229.0 2025-03-12
Enamine
EN300-6817286-0.1g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
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Enamine
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1784357-78-3 95.0%
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$487.0 2025-03-12
Enamine
EN300-6817286-0.5g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95.0%
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$768.0 2025-03-12
Enamine
EN300-6817286-1.0g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
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Enamine
EN300-6817286-2.5g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95.0%
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$1931.0 2025-03-12
Enamine
EN300-6817286-5.0g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95.0%
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$2858.0 2025-03-12
Enamine
EN300-6817286-10.0g
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95.0%
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Aaron
AR027XHZ-50mg
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95%
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Aaron
AR027XHZ-100mg
2-(1,1-difluoroethyl)-1,3-thiazole-4-carbaldehyde
1784357-78-3 95%
100mg
$496.00 2025-02-15
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